Cas no 86969-37-1 (1-(3-Methylphenyl)-2-nitropropene)
86969-37-1 structure
Product Name:1-(3-Methylphenyl)-2-nitropropene
CAS No:86969-37-1
MF:C10H11NO2
MW:177.199842691422
CID:708661
PubChem ID:575420
Update Time:2025-04-19
1-(3-Methylphenyl)-2-nitropropene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-methyl-3-(2-nitro-1-propen-1-yl)-
- 1-(3-METHYLPHENYL)-2-NITROPROPENE
- 1-methyl-3-(2-nitroprop-1-enyl)benzene
- 1-Methyl-3-(2-nitroprop-1-en-1-yl)benzene
- DTXSID20341740
- 86969-37-1
- AKOS017269157
- 1-(3-Methylphenyl)-2-nitropropene
-
- Inchi： 1S/C10H11NO2/c1-8-4-3-5-10(6-8)7-9(2)11(12)13/h3-7H,1-2H3
- InChI Key： SBEPUGJNPLSOKB-UHFFFAOYSA-N
- SMILES： [O-][N+](C(C)=CC1C=CC=C(C)C=1)=O
Computed Properties
- Exact Mass: 177.07900
- Monoisotopic Mass: 177.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.9
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 45.82000
- LogP: 3.15570
1-(3-Methylphenyl)-2-nitropropene Customs Data
- HS CODE：2904209090
- Customs Data：
China Customs Code:
2904209090Overview:
2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
1-(3-Methylphenyl)-2-nitropropene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M236155-25mg |
1-(3-Methylphenyl)-2-nitropropene |
86969-37-1 | 25mg |
$ 205.00 | 2022-06-04 | ||
| TRC | M236155-50mg |
1-(3-Methylphenyl)-2-nitropropene |
86969-37-1 | 50mg |
$ 330.00 | 2022-06-04 | ||
| TRC | M236155-100mg |
1-(3-Methylphenyl)-2-nitropropene |
86969-37-1 | 100mg |
$ 535.00 | 2022-06-04 |
1-(3-Methylphenyl)-2-nitropropene Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
86969-37-1 (1-(3-Methylphenyl)-2-nitropropene) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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